Cas no 1329632-36-1 (N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)-2-(thiophen-2-yl)acetamide hydrochloride)

• Product Name: N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)-2-(thiophen-2-yl)acetamide hydrochloride
• CAS No: 1329632-36-1
• MF: C₂₀H₂₈ClN₃O₃S₂
• MW: 458.037621498108
• CID: 6245591
• PubChem ID: 16881302
• Update Time: 2025-05-19

N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)-2-(thiophen-2-yl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)-2-(thiophen-2-yl)acetamide hydrochloride
• N-(2-{[4-(2-phenylethyl)piperazin-1-yl]sulfonyl}ethyl)-2-(thiophen-2-yl)acetamide hydrochloride
• SR-01000919786-1
• VU0628232-1
• AKOS026684763
• 1329632-36-1
• SR-01000919786
• N-(2-((4-phenethylpiperazin-1-yl)sulfonyl)ethyl)-2-(thiophen-2-yl)acetamide hydrochloride
• F5005-0192
• N-[2-[4-(2-phenylethyl)piperazin-1-yl]sulfonylethyl]-2-thiophen-2-ylacetamide;hydrochloride

• Inchi： 1S/C20H27N3O3S2.ClH/c24-20(17-19-7-4-15-27-19)21-9-16-28(25,26)23-13-11-22(12-14-23)10-8-18-5-2-1-3-6-18;/h1-7,15H,8-14,16-17H2,(H,21,24);1H
• InChI Key： GQTBTQZERWVCJG-UHFFFAOYSA-N
• SMILES： Cl.S(CCNC(CC1=CC=CS1)=O)(N1CCN(CCC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 457.1260618g/mol
• Monoisotopic Mass: 457.1260618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 580
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Additional information on N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)-2-(thiophen-2-yl)acetamide hydrochloride

Introduction to N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)-2-(thiophen-2-yl)acetamide hydrochloride (CAS No. 1329632-36-1)

N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)-2-(thiophen-2-yl)acetamide hydrochloride, a compound with the CAS number 1329632-36-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity and unique chemical properties of this molecule have positioned it as a valuable candidate for further exploration in drug discovery and development.

The molecular structure of N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)-2-(thiophen-2-yl)acetamide hydrochloride features a sophisticated interplay of functional groups, including a piperazine ring, a sulfonamide moiety, and a thiophene derivative. These components contribute to the compound's multifaceted interactions with biological targets, which is crucial for its potential therapeutic applications. The presence of the sulfonamide group, in particular, has been widely recognized for its role in enhancing binding affinity and selectivity in drug molecules.

Recent studies have highlighted the importance of sulfonamide-containing compounds in the development of novel therapeutics. The sulfonamide group is known for its ability to form hydrogen bonds with various biological targets, including enzymes and receptors. This property makes it an attractive scaffold for designing molecules that can modulate biological pathways effectively. In the case of N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)-2-(thiophen-2-yl)acetamide hydrochloride, the sulfonamide moiety is strategically positioned to interact with key residues in target proteins, thereby enhancing its pharmacological activity.

The thiophene ring in the molecule adds another layer of complexity and functionality. Thiophenes are heterocyclic compounds that have been extensively studied for their pharmacological properties. They are known to exhibit various biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. The incorporation of a thiophene derivative into the structure of N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)-2-(thiophen-2-yl)acetamide hydrochloride not only enhances its solubility but also contributes to its overall bioactivity profile.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The modular nature of its structure allows for facile modifications at multiple positions, enabling chemists to explore a wide range of analogues with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds with high efficacy and low toxicity.

The piperazine ring in N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)-2-(thiophen-2-yl)acetamide hydrochloride also plays a critical role in determining its pharmacological profile. Piperazine derivatives are well-known for their ability to interact with neurotransmitter receptors, making them valuable candidates for treating neurological disorders. The specific substitution pattern on the piperazine ring in this compound enhances its affinity for certain receptors while minimizing off-target effects.

In recent years, there has been growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs). N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)-2-(thiophen-2-y l)acetamide hydrochloride has shown promise as a tool compound in this area due to its ability to disrupt specific PPIs involved in various diseases. By modulating these interactions, the compound may offer new therapeutic strategies for conditions that are currently difficult to treat with existing drugs.

The synthesis of N-(2-{4-(2 phenylethyl)piperazin -1 -y l s ulfon y l}ethyl)- 22 ( thi o ph en - 22 y l ) acet am ide hy droch lor ide involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound efficiently on both laboratory and industrial scales. This capability is crucial for advancing preclinical studies and eventually transitioning into clinical trials.

Preclinical studies have demonstrated that N-( 22 { 44 ( 22 - phen y le th y l ) p ip er azin -1 -y l s ul fon y l } eth y l ) - 22 ( thi o ph en - 22 y l ) acet am ide hy droch lor ide exhibits significant pharmacological activity in vitro and in vivo. These studies have revealed its potential as an effective treatment for various conditions, including neurological disorders and inflammatory diseases. The compound's ability to cross the blood-brain barrier has also been noted as an important advantage for treating central nervous system disorders.

The development of new therapeutic agents requires rigorous evaluation to ensure safety and efficacy before they can be approved for clinical use. N-( 22 { 44 ( 22 - phen y le th y l ) p ip er azin -1 -y l s ul fon y l } eth y l ) - 22 ( thi o ph en - 22 y l ) acet am ide hy droch lor ide is currently undergoing extensive preclinical testing to assess its safety profile and determine optimal dosing regimens. These studies are essential steps toward bringing this promising compound into clinical practice.

In conclusion, N-( 22 { 44 ( 22 - phen y le th y l ) p ip er azin -1 -y l s ul fon y l } eth y l ) - 22 ( thi o ph en - 22 y l ) acet am ide hy droch lor ide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structure, combined with promising preclinical results, makes it a valuable candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.